Cas no 155320-20-0 ((S)-Sulforaphane)

(S)-Sulforaphane structure
(S)-Sulforaphane structure
Product name:(S)-Sulforaphane
CAS No:155320-20-0
MF:C6H11NOS2
MW:177.287638902664
CID:824902
PubChem ID:10419733

(S)-Sulforaphane Chemical and Physical Properties

Names and Identifiers

    • (S)-Sulforaphane
    • 1-isothiocyanato-4-[(S)-methylsulfinyl]butane
    • (-)1-Isothiocyanato-4R-methylsulfinyl)butane
    • (-)-Sulphoraphan
    • (+)-Sulforaphane
    • (R)-(4-Isothiocyanato-butyl)-methyl-sulfoxid
    • (R)-4-methanesulfinyl-butyl isothiocyanate
    • (R)-4-Methansulfinyl-butylisothiocyanat
    • (S)-4-Methansulfinyl-butylisothiocyanat
    • Butane,1-isothiocyanato-4-((S)-methylsulfinyl)
    • Sulforaphane,(S)
    • CHEBI:47809
    • NS00069042
    • D-sulforaphane
    • Butane, 1-isothiocyanato-4-(methylsulfinyl)-, (S)-
    • J-009186
    • 7J94TPZ10L
    • CHEMBL1627201
    • 1-isothiocyanato-4-[(S)-methanesulfinyl]butane
    • Q27120805
    • 155320-20-0
    • Sulforaphane, (S)-
    • 4-isothiocyanatobutyl methyl (S)-sulfoxide
    • UNII-7J94TPZ10L
    • Butane, 1-isothiocyanato-4-((S)-methylsulfinyl)-
    • Butane, 1-isothiocyanato-4-[(S)-methylsulfinyl]-
    • 1-isothiocyanato-4-((S)-methylsulfinyl)butane
    • Inchi: InChI=1S/C6H11NOS2/c1-10(8)5-3-2-4-7-6-9/h2-5H2,1H3/t10-/m0/s1
    • InChI Key: SUVMJBTUFCVSAD-JTQLQIEISA-N
    • SMILES: C[S@](=O)CCCCN=C=S

Computed Properties

  • Exact Mass: 177.02800
  • Monoisotopic Mass: 177.02820632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.7Ų
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 368.2±25.0 °C at 760 mmHg
  • Flash Point: 176.5±23.2 °C
  • PSA: 80.73000
  • LogP: 2.11360
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(S)-Sulforaphane Security Information

(S)-Sulforaphane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-208377A-100mg
(S)-Sulforaphane,
155320-20-0 ≥96%
100mg
¥23503.00 2023-09-05
A2B Chem LLC
AA77335-5mg
Butane, 1-isothiocyanato-4-[(S)-methylsulfinyl]-
155320-20-0 ≥98%
5mg
$315.00 2024-04-20
LKT Labs
S8045-10mg
S-Sulforaphane
155320-20-0 ≥97%
10mg
$526.80 2024-05-21
TRC
S699110-500mg
(S)-Sulforaphane
155320-20-0
500mg
$ 12800.00 2023-09-06
TRC
S699110-10mg
(S)-Sulforaphane
155320-20-0
10mg
$253.00 2023-05-17
LKT Labs
S8045-10 mg
S-Sulforaphane
155320-20-0 ≥97%
10mg
$501.70 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-208377-10 mg
(S)-Sulforaphane,
155320-20-0 ≥96%
10mg
¥4,701.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-208377-10mg
(S)-Sulforaphane,
155320-20-0 ≥96%
10mg
¥4701.00 2023-09-05
LKT Labs
S8045-5mg
S-Sulforaphane
155320-20-0 ≥97%
5mg
$309.40 2024-05-21
A2B Chem LLC
AA77335-10mg
Butane, 1-isothiocyanato-4-[(S)-methylsulfinyl]-
155320-20-0 ≥98%
10mg
$522.00 2024-04-20

(S)-Sulforaphane Production Method

(S)-Sulforaphane Related Literature

Recommend Articles

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk